molecular formula C5H10ClNS B6223581 3-thiabicyclo[3.1.0]hexan-1-amine hydrochloride CAS No. 2763750-91-8

3-thiabicyclo[3.1.0]hexan-1-amine hydrochloride

Cat. No. B6223581
CAS RN: 2763750-91-8
M. Wt: 151.7
InChI Key:
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Description

3-Thiabicyclo[3.1.0]hexan-1-amine hydrochloride, more commonly known as TBH, is an organic compound that has a wide range of applications in the fields of scientific research and laboratory experiments. It is a versatile compound that can be used as a reagent, a catalyst, and a building block for various organic synthesis reactions. TBH is an important tool for researchers in various fields, including synthetic organic chemistry, pharmaceutical chemistry, and biochemistry.

Scientific Research Applications

TBH has a variety of applications in scientific research. It is used as a reagent in organic synthesis reactions, such as the synthesis of heterocyclic compounds and the synthesis of polymers. It is also used as a catalyst for various organic reactions, such as the oxidation of alcohols and the reduction of nitro compounds. In addition, TBH is used as a building block for the synthesis of a variety of organic compounds, including amino acids, peptides, and proteins.

Mechanism of Action

The mechanism of action of TBH is based on its ability to form hydrogen bonds with other molecules. TBH can form hydrogen bonds with other molecules, such as alcohols, amines, and carboxylic acids. This allows TBH to act as a catalyst for various organic reactions, as well as a reagent for the synthesis of organic compounds.
Biochemical and Physiological Effects
TBH has been shown to have a variety of biochemical and physiological effects. It has been shown to have antioxidant activity, which can help protect cells from oxidative stress. It has also been shown to have anti-inflammatory and antifungal activity, which can help protect against infection. In addition, TBH has been shown to have anti-cancer activity, which can help reduce the risk of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using TBH in laboratory experiments are numerous. It is a versatile compound that can be used as a reagent, a catalyst, and a building block for various organic synthesis reactions. It is also relatively easy to synthesize, and it is relatively stable in solution. The main limitation of using TBH in laboratory experiments is that it is a relatively expensive compound.

Future Directions

There are a number of potential future directions for TBH. One potential area of research is to investigate its potential use as a therapeutic agent for various diseases. It could also be used as a building block for the synthesis of novel compounds, such as peptides and proteins. Additionally, TBH could be used as a catalyst for the synthesis of novel polymers and heterocyclic compounds. Finally, TBH could be used as a reagent for the synthesis of a variety of organic compounds.

Synthesis Methods

The synthesis method for TBH involves the reaction between cyclohexanone and thiourea in the presence of a base such as sodium hydroxide. The reaction produces a cyclic amine, which is then hydrolyzed to form TBH. The reaction is relatively simple and can be performed in a few steps.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-thiabicyclo[3.1.0]hexan-1-amine hydrochloride involves the reaction of 1,3-cyclohexadiene with sulfur to form 1,3-dithiane, which is then reacted with ammonia to form 3-thiabicyclo[3.1.0]hexan-1-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "1,3-cyclohexadiene", "sulfur", "ammonia", "hydrochloric acid" ], "Reaction": [ "1. 1,3-cyclohexadiene is reacted with sulfur in the presence of a catalyst to form 1,3-dithiane.", "2. The 1,3-dithiane is then reacted with ammonia in the presence of a catalyst to form 3-thiabicyclo[3.1.0]hexan-1-amine.", "3. The amine is then reacted with hydrochloric acid to form the hydrochloride salt of 3-thiabicyclo[3.1.0]hexan-1-amine." ] }

CAS RN

2763750-91-8

Product Name

3-thiabicyclo[3.1.0]hexan-1-amine hydrochloride

Molecular Formula

C5H10ClNS

Molecular Weight

151.7

Purity

95

Origin of Product

United States

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